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Compound of Interest

Compound Name: Fmoc-Val-Val-OMe

Cat. No.: B15498930 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties of

Nα-Fmoc-L-valyl-L-valine methyl ester (Fmoc-Val-Val-OMe). The information is intended for

researchers, scientists, and professionals in the field of drug development and peptide

chemistry.

Core Physicochemical Data
Quantitative data for Fmoc-Val-Val-OMe is summarized in the table below. It is important to

note that while some properties can be theoretically calculated, specific experimental data for

this dipeptide methyl ester is not widely available in the public domain. Data for the constituent

protected amino acid, Fmoc-Val-OH, is provided for reference.
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Property Value (Fmoc-Val-Val-OMe)
Reference Value (Fmoc-
Val-OH)

Molecular Formula C28H36N2O5 C20H21NO4

Molecular Weight 480.60 g/mol (Calculated) 339.39 g/mol [1][2][3]

Appearance
White to off-white crystalline

powder (Predicted)

White to off-white crystalline

powder[4]

Melting Point (°C) Not available 143-145[3][5]

Solubility

Soluble in common organic

solvents such as DMF, DMSO,

and NMP (Predicted)[4][6][7]

Soluble in DMF, DMSO,

NMP[4][6][7]

Optical Rotation [α]D Not available -17.5° (c=1, DMF)[5]

Synthesis and Purification
The synthesis of Fmoc-Val-Val-OMe is typically achieved through solid-phase peptide

synthesis (SPPS) using the Fmoc/tBu strategy. This method offers advantages such as milder

reaction conditions compared to Boc chemistry, making it suitable for a wide range of peptides,

including those with sensitive modifications.[8][9][10]

General Experimental Protocol for Solid-Phase
Synthesis
A general workflow for the solid-phase synthesis of Fmoc-Val-Val-OMe is outlined below. This

process involves the sequential coupling of Fmoc-protected amino acids to a solid support

resin, followed by cleavage and purification.
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Figure 1: General workflow for the solid-phase synthesis of a dipeptide.
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Detailed Steps:

Resin Preparation: A suitable resin, such as a pre-loaded Wang or 2-chlorotrityl chloride

resin with L-valine methyl ester, is swelled in an appropriate solvent like dichloromethane

(DCM) or dimethylformamide (DMF).

Fmoc Deprotection: The Fmoc protecting group from the resin-bound valine is removed

using a solution of 20% piperidine in DMF.[11] The completion of this step can be monitored

by a colorimetric test, such as the Kaiser test or by monitoring the UV absorbance of the

dibenzofulvene-piperidine adduct.[12]

Amino Acid Coupling: The second amino acid, Fmoc-Val-OH, is activated using a coupling

reagent (e.g., HBTU, HATU) and a base (e.g., DIPEA) in DMF or NMP.[13] This activated

amino acid is then added to the resin to form the peptide bond.

Washing: The resin is thoroughly washed with DMF and DCM to remove any unreacted

reagents and byproducts.

Final Fmoc Deprotection: The Fmoc group of the N-terminal valine is removed as described

in step 2.

Cleavage and Deprotection: The dipeptide is cleaved from the resin, and any side-chain

protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic

acid (TFA) and scavengers.

Purification: The crude peptide is purified using reversed-phase high-performance liquid

chromatography (RP-HPLC).

Characterization: The purified Fmoc-Val-Val-OMe is characterized to confirm its identity and

purity.

Characterization Methods
The identity and purity of the synthesized Fmoc-Val-Val-OMe are confirmed using a

combination of analytical techniques.

High-Performance Liquid Chromatography (HPLC)
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Analytical RP-HPLC is used to determine the purity of the final product. A typical method would

involve a C18 column with a gradient of acetonitrile in water (both containing 0.1% TFA). Purity

of ≥99.0% is often desired for research applications.[14]

Mass Spectrometry (MS)
Mass spectrometry is employed to confirm the molecular weight of the synthesized peptide. For

Fmoc-Val-Val-OMe, the expected monoisotopic mass would be calculated and compared with

the experimental value obtained from techniques like Electrospray Ionization (ESI-MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR spectroscopy is a powerful tool for structural elucidation. Although a specific spectrum

for Fmoc-Val-Val-OMe is not readily available, the spectrum of Fmoc-L-Valine in DMSO-d6

shows characteristic peaks that can be used as a reference for identifying the valine and Fmoc

moieties in the dipeptide.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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